Cas no 326902-13-0 ((3,4-Dihydroquinolin-1(2H)-yl)(2-fluorophenyl)methanone)

• Product name: (3,4-Dihydroquinolin-1(2H)-yl)(2-fluorophenyl)methanone
• CAS No: 326902-13-0
• MF: C₁₆H₁₄FNO
• MW: 255.286867618561
• CID: 3053490
• PubChem ID: 772045

(3,4-Dihydroquinolin-1(2H)-yl)(2-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-Dihydroquinolin-1(2H)-yl)(2-fluorophenyl)methanone
• SCHEMBL3455682
• WAY-227525
• SR-01000407318-1
• 1-(2-FLUOROBENZOYL)-3,4-DIHYDRO-2H-QUINOLINE
• EU-0068974
• Cambridge id 5530873
• (3,4-Dihydro-2H-quinolin-1-yl)-(2-fluoro-phenyl)-methanone
• 1-(2-fluorobenzoyl)-1,2,3,4-tetrahydroquinoline
• DTXSID701327303
• HMS2820F16
• Oprea1_836586
• MLS001202883
• SR-01000407318
• AB00087609-01
• 3,4-dihydroquinolin-1(2H)-yl(2-fluorophenyl)methanone
• CCG-10127
• CBMicro_022832
• Oprea1_641137
• 3,4-dihydro-2H-quinolin-1-yl-(2-fluorophenyl)methanone
• CHEMBL1523207
• Z27693143
• AG-690/11635784
• SMR000514876
• BIM-0022993.P001
• STK060967
• AKOS000672918
• 326902-13-0

• Inchi： InChI=1S/C16H14FNO/c17-14-9-3-2-8-13(14)16(19)18-11-5-7-12-6-1-4-10-15(12)18/h1-4,6,8-10H,5,7,11H2
• InChI Key： ISSLGPYALULXJH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 255.105942232Da
• Monoisotopic Mass: 255.105942232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 3.4